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Compound of Interest

Compound Name: Fluphenazine dimaleate

Cat. No.: B1673471

This document provides essential safety and logistical information for the proper disposal of
fluphenazine dimaleate in a laboratory setting. Adherence to these procedures is critical to
ensure personnel safety, environmental protection, and regulatory compliance. Fluphenazine is
classified as a hazardous drug and must be managed accordingly.[1][2][3]

Hazard Profile and Safety Overview

Fluphenazine and its salts are potent antipsychotic compounds that present significant health
risks.[4] The toxicological properties necessitate careful handling and disposal to prevent
occupational exposure and environmental contamination.[5][6] All waste containing
fluphenazine dimaleate, including pure chemical, contaminated labware, and personal
protective equipment (PPE), must be treated as hazardous waste.

Key Hazard Information for Fluphenazine Salts:
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Hazard Category

Description

Source(s)

Acute Toxicity (Oral)

Toxic if swallowed.

[5107]

Acute Toxicity (Inhalation)

Fatal if inhaled.

[5]

Reproductive Toxicity

May damage fertility or the
unborn child. May cause harm

to breast-fed children.

[5]

Specific Target Organ Toxicity

Causes damage to organs
through single or repeated

exposure.

[5]

Skin and Eye Damage

Causes serious eye damage
and skin irritation. May cause

an allergic skin reaction.

[5]i8]

Environmental Hazard

Extremely hazardous to water.
Product should not be allowed
to reach ground water, water

courses, or sewage systems.

[5]19]

Detailed Disposal Protocol

This protocol outlines the step-by-step procedure for the safe disposal of fluphenazine

dimaleate waste from a laboratory setting. This process should be incorporated into your

laboratory's standard operating procedures (SOPs) and chemical hygiene plan.

Personnel Safety and PPE:

Before beginning any disposal-related activities, ensure all personnel are equipped with the

appropriate PPE:

e Gloves: Two pairs of chemotherapy-rated nitrile gloves.

» Eye Protection: Chemical splash goggles.

o Lab Coat: A disposable or dedicated lab coat.
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» Respiratory Protection: A NIOSH-approved respirator is necessary if handling powders or
creating aerosols.[8] Work should be performed in a chemical fume hood.[6]

Step 1: Waste Characterization and Segregation

Properly identifying and segregating waste streams at the point of generation is the most
critical step.

e Bulk Chemical Waste: This includes expired or unused fluphenazine dimaleate powder,
and concentrated stock solutions.

o Action: Collect in a dedicated, sealed, and properly labeled hazardous waste container. Do
not mix with other waste streams.

o Acutely Contaminated Waste: This includes items heavily contaminated with the pure
compound or concentrated solutions, such as weigh boats, spatulas, and primary containers.

o Action: Place these items in a sealed, puncture-proof hazardous waste container labeled
"Acutely Hazardous Pharmaceutical Waste."

e Trace Contaminated Waste: This includes items with minimal contamination, such as
serological pipettes, pipette tips, and contaminated gloves or bench paper.

o Action: Collect in a separate, sealed hazardous waste container. While contamination is
minimal, these items must not be disposed of in regular or biohazardous trash.

Step 2: Waste Container Management

o Container Selection: Use only compatible, leak-proof containers provided by your institution's
Environmental Health & Safety (EHS) department.

o Labeling: All containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name ("Fluphenazine Dimaleate"), and the specific hazard characteristics (e.g.,
"Toxic," "Reproductive Hazard").

o Storage: Keep waste containers sealed at all times, except when adding waste. Store in a
designated Satellite Accumulation Area (SAA) that is secure and clearly marked.
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Step 3: Spill and Decontamination Procedures
Accidental spills must be managed immediately to prevent exposure and spread.

o Containment: Cordon off the area. For powders, gently cover with a damp paper towel to
prevent aerosolization. For liquids, surround the spill with absorbent material.

o Cleanup:
o Wearing full PPE, absorb the spill with an inert material (e.g., diatomite, universal binders).

o Carefully sweep or scoop the absorbed material and contaminated debris into a
designated hazardous waste container.[6]

o Decontaminate the spill surface and any affected equipment by scrubbing with alcohol or
another appropriate solvent.

o All materials used for cleanup (absorbent, wipes, contaminated PPE) must be disposed of
as hazardous waste.

Step 4: Final Disposal and Removal

o Regulatory Compliance: The final disposal of fluphenazine dimaleate must be conducted in
accordance with all local, state, and federal regulations.[8] This typically involves incineration
at an approved hazardous waste disposal facility.[7] Never dispose of fluphenazine
dimaleate down the drain or in the regular trash.[6][9]

o Waste Pickup: Contact your institution's EHS department to schedule a pickup for the full
waste containers. Do not allow waste to accumulate beyond the limits specified for your
SAA.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow and decision-making process for the
proper disposal of fluphenazine dimaleate waste in a laboratory setting.
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Caption: Workflow for the safe disposal of fluphenazine dimaleate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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